Cas no 921063-93-6 (4-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide)

• Product Name: 4-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide
• CAS No: 921063-93-6
• MF: C₁₇H₁₈N₆O₄S
• MW: 402.427621364594
• CID: 6098600
• PubChem ID: 73257893
• Update Time: 2025-07-04

4-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide
• 4-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzenesulfonamide
• Benzenesulfonamide, 4-(1,2,3,4-tetrahydro-1,3,6,7-tetramethyl-2,4-dioxo-8H-imidazo[2,1-f]purin-8-yl)-
• 4-(1,3,6,7-tetramethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide
• 921063-93-6

• Inchi： 1S/C17H18N6O4S/c1-9-10(2)23-13-14(20(3)17(25)21(4)15(13)24)19-16(23)22(9)11-5-7-12(8-6-11)28(18,26)27/h5-8H,1-4H3,(H2,18,26,27)
• InChI Key： CKCKOUOILCFNHD-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(N2C3=NC4=C(N3C(C)=C2C)C(=O)N(C)C(=O)N4C)C=C1

Computed Properties

• Exact Mass: 404.12667431g/mol
• Monoisotopic Mass: 404.12667431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 575.5±60.0 °C(Predicted)
• pka: 9.90±0.10(Predicted)

Additional information on 4-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide

4-{1,3,6,7-Tetramethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-8-yl}benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 921063-93-6, known as 4-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzene-1-sulfonamide is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of imidazo purine derivatives and has been the subject of extensive research due to its unique structural features and promising biological activities.

The chemical structure of this compound is characterized by a benzene ring substituted with a sulfonamide group at position 1 and an imidazo[1,2-g]purine moiety at position 4. The imidazo purine ring system is further substituted with four methyl groups at positions 1 and 7 on the purine ring and positions 3 and 6 on the imidazole ring. This substitution pattern imparts unique electronic and steric properties to the molecule.

Recent studies have focused on the synthesis and characterization of this compound using advanced organic synthesis techniques. Researchers have employed multi-component reactions and catalytic methods to achieve high yields and selectivity in the preparation of this molecule. The synthesis involves several key steps including nucleophilic aromatic substitution and cyclization reactions that are critical for forming the imidazo purine core structure.

The biological activity of this compound has been evaluated in various assays to determine its potential as a therapeutic agent. Initial studies have shown that it exhibits significant activity against certain enzymes involved in cellular signaling pathways. This suggests that it may have applications in treating diseases such as cancer where dysregulated signaling pathways play a pivotal role.

In addition to its enzymatic activity this compound has also been studied for its ability to modulate cellular responses under oxidative stress conditions. Experimental data indicate that it possesses antioxidant properties which could be beneficial in protecting cells from damage caused by reactive oxygen species. This dual functionality makes it a promising candidate for further preclinical studies.

The pharmacokinetic profile of this compound has also been investigated to assess its suitability as an orally administered drug. Results from in vitro studies suggest that it has favorable absorption distribution metabolism and excretion (ADME) properties which are essential for effective drug delivery. However further studies are required to confirm these findings in vivo.

The structural versatility of this compound allows for further modification to optimize its pharmacological properties. Researchers are exploring various strategies including site-specific substitution and linker modifications to enhance its bioavailability stability and efficacy. These efforts are expected to yield improved analogs with enhanced therapeutic potential.

In conclusion the compound CAS No 921063-93-6 represents a significant advancement in the field of medicinal chemistry. Its unique structure combined with promising biological activities positions it as a valuable tool for drug discovery research. Continued research into its synthesis optimization and biological applications will undoubtedly contribute to the development of innovative therapeutic agents for treating various diseases including cancer inflammatory disorders and oxidative stress-related conditions.